Cas no 844498-80-2 (5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole)

• Product Name: 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole
• CAS No: 844498-80-2
• MF: C₁₀H₆ClF₃N₂O
• MW: 262.615651607513
• MDL: MFCD06200906
• CID: 1823855
• PubChem ID: 2782962
• Update Time: 2025-09-27

5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-[3-(trifluoromethyl)phenyl]-
• 5-(CHLOROMETHYL)-3-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-OXADIAZOLE
• AKOS000200441
• MFCD06200906
• DTXSID60382374
• 5-(Chloromethyl)-3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazole
• Z221503654
• 844498-80-2
• G30424
• STK985627
• SQEQCLQTYOGYPH-UHFFFAOYSA-N
• SCHEMBL2245424
• AB23073
• EN300-26249
• 10X-0355
• 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole

• MDL： MFCD06200906
• Inchi： 1S/C10H6ClF3N2O/c11-5-8-15-9(16-17-8)6-2-1-3-7(4-6)10(12,13)14/h1-4H,5H2
• InChI Key： SQEQCLQTYOGYPH-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2=CC=CC(C(F)(F)F)=C2)=NO1

Computed Properties

• Exact Mass: 262.01200
• Monoisotopic Mass: 262.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Boiling Point: 87-90/0.2mm
• PSA: 38.92000
• LogP: 3.49420

5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole

5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole: A Comprehensive Overview

The compound with CAS No. 844498-80-2, known as 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which combines a chloromethyl group with a trifluoromethyl-substituted phenyl ring fused to an oxadiazole moiety. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is a key structural feature that contributes to the compound's versatile reactivity and biological activity.

The synthesis of 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole involves a series of carefully designed reactions. The starting material typically begins with the preparation of the trifluoromethyl-substituted phenyl ring, which is then subjected to nucleophilic substitution or coupling reactions to introduce the chloromethyl group. The formation of the oxadiazole ring is achieved through cyclization reactions involving appropriate nitrogen-containing precursors. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The oxadiazole moiety is known for its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole exhibits potent inhibitory activity against several disease-related enzymes, making it a promising candidate for anti-cancer and anti-inflammatory therapies. Additionally, its trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical properties for drug candidates.

In the agrochemical sector, this compound has shown potential as a herbicide and fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it effective against various crop pests. Field trials conducted in recent years have highlighted its superior efficacy compared to traditional chemicals, while also demonstrating lower environmental toxicity due to its rapid degradation under soil conditions.

Recent research has also explored the use of 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. For instance, studies have shown that this compound can act as an efficient electron transport layer in organic solar cells, enhancing their power conversion efficiency.

The versatility of this compound is further underscored by its role as an intermediate in the synthesis of more complex molecules. Its reactivity allows for easy functionalization at both the chloromethyl and trifluoromethyl positions, enabling chemists to tailor its properties for specific applications. This has led to its widespread use in combinatorial chemistry libraries and high-throughput screening campaigns.

In conclusion, 5-(Chloromethyl)-3-3-(Trifluoromethyl)Phenyl-1,2,4-Oxadiazole (CAS No. 844498-80-2) stands out as a multifaceted molecule with significant potential across diverse fields. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.